Cas no 2171905-71-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171905-71-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6362776
• PubChem ID: 165816095
• Update Time: 2025-05-21

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpiperidine-4-carboxylic acid
• EN300-1484110
• 2171905-71-6

• Inchi： 1S/C28H34N2O5/c1-19(8-7-13-25(31)30-16-14-28(2,15-17-30)26(32)33)29-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,7-8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： JRZBEVOGNWQOIT-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid

Recent Advances in the Study of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171905-71-6)

In recent years, the compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171905-71-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the piperidine carboxylic acid moiety makes it a versatile building block in peptide synthesis and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Researchers have also explored its role as a linker in prodrug designs, where it facilitates the controlled release of active pharmaceutical ingredients (APIs) in targeted tissues.

One of the key findings from recent research is the compound's ability to enhance the stability and bioavailability of peptide-based drugs. Its hydrophobic Fmoc group and the hydrophilic carboxylic acid moiety create a balanced amphiphilic character, which is advantageous for improving drug solubility and membrane permeability. Additionally, its compatibility with various coupling reagents and protecting groups has made it a preferred choice in the synthesis of complex peptide conjugates.

Further investigations have revealed its potential in the development of novel anticancer agents. The compound's ability to form stable conjugates with cytotoxic drugs has been demonstrated in preclinical studies, showing enhanced tumor targeting and reduced off-target effects. These findings underscore its utility in the design of next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171905-71-6) represents a valuable tool in modern drug discovery and development. Its multifaceted applications in peptide synthesis, prodrug design, and targeted therapy highlight its significance in advancing the field of chemical biology and pharmaceutical sciences. Ongoing research is expected to uncover further potential uses and optimize its properties for clinical applications.